Cas no 1286768-87-3 ((3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride)

• Product Name: (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1286768-87-3
• MF: C₅H₁₂ClNO₃S
• MW: 201.671679496765
• CID: 6120257
• PubChem ID: 165980642
• Update Time: 2025-05-21

(3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6736344
• 1286768-87-3
• (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride

• Inchi： 1S/C5H11NO3S.ClH/c7-3-5-4-10(8,9)2-1-6-5;/h5-7H,1-4H2;1H/t5-;/m1./s1
• InChI Key： YOYMVEXPUQFRQH-NUBCRITNSA-N
• SMILES： Cl.S1(CCN[C@H](CO)C1)(=O)=O

Computed Properties

• Exact Mass: 201.0226421g/mol
• Monoisotopic Mass: 201.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Additional information on (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride

Introduction to (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride (CAS No. 1286768-87-3)

The compound (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride, identified by its CAS number 1286768-87-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiomorpholine class, a structural motif known for its versatile biological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development in medicinal applications.

In recent years, the exploration of thiomorpholine derivatives has gained considerable attention due to their potential pharmacological properties. Thiomorpholine scaffolds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The specific configuration of the (3R) isomer in this compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of pharmacological agents.

The presence of both the hydroxymethyl and dione functional groups in the molecular structure of (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride contributes to its unique chemical properties. These functional groups facilitate various interactions with biological targets, potentially enabling multiple modes of action. The hydroxymethyl group can engage in hydrogen bonding, while the dione moiety may participate in redox reactions or metal chelation, broadening the compound's therapeutic potential.

Recent studies have highlighted the significance of thiomorpholine derivatives in drug discovery. For instance, modifications of this core structure have led to compounds with improved binding affinity and reduced toxicity. The hydrochloride salt form not only improves solubility but also ensures stability under physiological conditions, which is essential for formulation development and clinical trials.

The pharmacological profile of (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride has been explored in several preclinical studies. These investigations have revealed promising results in models of neurological disorders, where thiomorpholine derivatives have demonstrated neuroprotective and anti-excitotoxic effects. The (3R) configuration appears to enhance these properties by optimizing interactions with specific neurotransmitter receptors and ion channels.

Moreover, the compound's potential in addressing inflammation-related conditions has been investigated. Thiomorpholine derivatives are known to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride may enable selective inhibition of these pathways, thereby reducing side effects associated with non-selective anti-inflammatory agents.

The synthesis and characterization of this compound involve advanced techniques in organic chemistry and crystallography. High-resolution spectroscopic methods such as NMR and mass spectrometry have been employed to confirm its molecular structure and purity. Additionally, computational studies using molecular modeling have provided insights into its binding interactions with biological targets.

In conclusion, (3R)-3-(hydroxymethyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride represents a valuable addition to the pharmaceutical landscape. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for thiomorpholine derivatives, compounds like this one are poised to play a significant role in addressing various health challenges.